Cas no 126334-36-9 (2,3-Difluoro-4-pentylphenylboronic acid)

• Product Name: 2,3-Difluoro-4-pentylphenylboronic acid
• CAS No: 126334-36-9
• MF: C₁₁H₁₅BF₂O₂
• MW: 228.043410539627
• CID: 2769190
• PubChem ID: 3536730
• Update Time: 2025-04-21

2,3-Difluoro-4-pentylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• AA-516/31409042
• PXDXQWYWQJYZHF-UHFFFAOYSA-N
• 2,3-difluoro-4-pentylphenylboronic acid
• 2,3-difluoro-4-pentylphenylboronicacid
• 4-n-Pentyl-2,3-difluorophenyl boronic acid
• AB09967
• 126334-36-9
• SCHEMBL5892520
• 2,3-Difluoro-4-pentylphenylboronic acid

• Inchi： 1S/C11H15BF2O2/c1-2-3-4-5-8-6-7-9(12(15)16)11(14)10(8)13/h6-7,15-16H,2-5H2,1H3
• InChI Key： PXDXQWYWQJYZHF-UHFFFAOYSA-N
• SMILES： FC1C(=C(B(O)O)C=CC=1CCCCC)F

Computed Properties

• Exact Mass: 228.1133162Da
• Monoisotopic Mass: 228.1133162Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų